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Compound of Interest

Compound Name: Diclofenac Amide-13C6

Cat. No.: B195509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

Diclofenac Amide-¹³C₆ analytical standard, a crucial component in the bioanalysis of the widely

used non-steroidal anti-inflammatory drug (NSAID), diclofenac. This isotopically labeled internal

standard is essential for achieving accurate and precise quantification in complex biological

matrices through mass spectrometry-based methods. This document outlines key commercial

sources, provides detailed experimental protocols for its use, and visualizes the procurement

and analytical workflows.

Commercial Sourcing of Diclofenac Amide-¹³C₆
The Diclofenac Amide-¹³C₆ analytical standard is available from several specialized chemical

suppliers. Researchers should always request a Certificate of Analysis (CoA) to ensure the

quality and purity of the standard for their specific application.
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Supplier Product Name
Catalog
Number

Molecular
Formula

Notes

Clinivex

Diclofenac

Amide-¹³C₆ (~5%

unlabelled)

RCLS2L132212 C₈¹³C₆H₉Cl₂NO

For laboratory

and research use

only.[1]

LGC Standards

Diclofenac

Amide-¹³C₆ (~5%

unlabelled)

TRC-D436442-

1MG
Not Specified

Sold by pack

size (e.g., 1 mg).

[2][3]

Clearsynth

Diclofenac

Amide-¹³C₆ (~5%

unlabelled)

Not Specified Not Specified

Certificate of

Analysis is

available.[4]

Benchchem
Diclofenac

Amide-¹³C₆
B195509 Not Specified

For research use

only.[5]

Experimental Protocol: Quantification of Diclofenac
in Human Plasma using a ¹³C₆-Labeled Internal
Standard
The following protocol is a synthesized example based on established methodologies for the

determination of diclofenac in human plasma by LC-MS/MS, utilizing a ¹³C₆-labeled internal

standard.[6]

Materials and Reagents
Diclofenac analytical standard

Diclofenac Amide-¹³C₆ (or Diclofenac acetophenyl ring-¹³C₆) as an internal standard (IS)[6]

HPLC-grade acetonitrile, methanol, and water[6]

Formic acid and ammonium acetate[6]

Human plasma (blank)[6]
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Preparation of Stock and Working Solutions
Diclofenac Stock Solution (1.0 mg/mL): Accurately weigh and dissolve the diclofenac

reference material in a 50:50 (v/v) mixture of acetonitrile and water.[6]

Internal Standard Stock Solution (1.0 mg/mL): Accurately weigh and dissolve the Diclofenac

Amide-¹³C₆ in a 50:50 (v/v) mixture of acetonitrile and water.[6]

Working Solutions: Prepare serial dilutions of the stock solutions in the appropriate solvent to

create calibration standards and quality control (QC) samples at various concentrations.[7]

Sample Preparation (Protein Precipitation)
To a 200 µL aliquot of human plasma, add 10 µL of the internal standard working solution.

For calibration standards and QCs, add 10 µL of the respective diclofenac working solutions.

For blank samples, add 10 µL of water.[8]

Add 200 µL of 70% formic acid in water to the plasma samples and vortex thoroughly to

precipitate proteins.[8]

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Conditions
HPLC System: Agilent 1200 series or equivalent[6]

Analytical Column: Phenomenex Kynetex C18 (50 × 2.10 mm) or equivalent[6]

Mobile Phase: An isocratic mixture of 52.5% acetonitrile and 47.5% water (containing 1 mL

of 5% ammonium acetate and 1 mL of formic acid per 1 L of water).[6]

Flow Rate: 0.3 mL/min[6]

Column Temperature: 35 °C[6]

Mass Spectrometer: Agilent 6410 triple quadrupole or equivalent[6]
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Ionization Mode: Electrospray Ionization (ESI), Negative Mode[6]

MRM Transitions:

Diclofenac: m/z 294.0 → 250.0[6]

Diclofenac acetophenyl ring-¹³C₆ (IS): m/z 300.1 → 256.1[6]

Visualizing Workflows
Procurement and Handling of Analytical Standard
The following diagram illustrates the typical workflow from identifying the need for an analytical

standard to its use in experiments.
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Procurement and Handling of Diclofenac Amide-¹³C₆

Identify Need for
Internal Standard

Search Commercial Suppliers
(e.g., Clinivex, LGC Standards)

Request & Review
Certificate of Analysis (CoA)

Procure Standard

Log & Store According
to CoA Specifications

Prepare Stock & Working
Solutions

Use in Analytical
Experiments

Click to download full resolution via product page

Caption: Workflow for acquiring and preparing the analytical standard.

General Analytical Workflow with Internal Standard
This diagram outlines the key steps in a typical bioanalytical method using an internal standard

for quantification.
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Bioanalytical Workflow Using an Internal Standard

Sample Preparation

Analysis

Data Processing

Aliquot Biological
Sample (e.g., Plasma)

Spike with Internal
Standard (IS)

Protein Precipitation
& Extraction

LC-MS/MS Analysis

Generate Calibration
Curve (Analyte/IS Ratio)

Quantify Analyte in
Unknown Samples

Click to download full resolution via product page

Caption: Steps for sample analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b195509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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